Temporal variation in cloud cover and surface conditions greatly affects estimation errors associated with reference surface reflectance and atmospheric composition retrievals. In this study, to determine an optimal temporal window for clear-sky composition methods that are used to identify surface reflectance for the retrieval of atmospheric properties, we analyzed temporal variation in surface reflectance and cloud fractions using long-term daily observations from the Moderate Resolution Imaing Spectroradiometer (MODIS) satellite. For the temporal variation in surface reflectance, gridded pixels with a standard deviation less than 0.025 represented 87.0%, 84.5%, 80.5%, and 77.3% of the total pixels for periods of 15, 20, 30, and 40 days, respectively. The temporal variability of surface reflectance was lowest in summer and highest in winter due to vegetation and snow cover changes over land surface in East Asia. For the temporal variation in cloud fractions, pixels with a cloud fraction <10% ranged from 91.2% (15-day) to 98.1% (40-day). Only temporal windows of 30 and 40 days satisfied the criterion of 95% cumulative distribution in the 10% cloud fraction range. Thus, and appropriate temporal window for clear-sky composition methods must be selected in consideration of the seasonal dependency of surface types and cloud cover variation. The temporal window for the clear-sky composition must be longer than 30 days considering the temporal variability of cloud cover, and shorter than 30 days considering that of surface reflectance. However, seasonal dependencies of surface reflectance and cloud fraction are also additionally considered to select the appropriated temporal window for the clear-sky composition.

Accurate predictions of source resolved atmospheric PM2.5 concentrations at high resolutions using chemical transport models (CTMs) require expensive CTM simulations and development of high-resolution emissions inventories. We use multiple machine learning (ML) approaches to downscale coarse-resolution (36 × 36 km2) CTM predictions to 1 × 1 km2 spatial resolution. ML predictions include concentrations of the major chemical components of PM2.5 and the contributions of its major emissions sources. Inputs for the ML models include 36 × 36 km2 source resolved CTM predicted concentrations of all PM2.5 components, meteorological data, and several land-use (LU) variables. The output of our ML models is the 1 × 1 km2 source-resolved concentrations of all major PM2.5 components in southwestern Pennsylvania (5184 km2 domain) during February and July 2017. Models were trained and validated using 1 × 1 km2 resolution source- and species-resolved CTM predictions of PM2.5 from recent complementary studies. The best overall performance was found using a random forest (RF) model, where species and source resolved PM2.5 concentrations were reproduced with low normalized mean bias (|NMB| < 0.01). The downscaling model captures the spatial distribution of PM2.5 both by component and source, with some discrepancies when predicting the plumes of large point sources that have long-range impacts. In a test of generalizability to unknown domains, the model differentiates well between areas that are primarily urban, rural, or industrial but faces challenges with the reproduction of the effects of large point sources of PM2.5 when entire quadrants are removed from the training data. The results represent a proof of concept for downscaling low-resolution CTM predictions using native high-resolution CTM predictions in training.

Although chlorofluorocarbons (CFCs), CH3Br and chlorinated solvents such as CH3Cl3 and CCl4 have been entirely phased out in the Pearl River Delta (PRD) region, these compounds still exist chronically in atmosphere. In this study, ambient air samples were collected at twenty sites in the PRD region in winter (November to December 2019) and summer (August 2020) to characterize the spatio-seasonal variation of ozone-depleting substances (ODS), including CFC-11, CFC-12, CFC-113, CFC-114, CH3CCl3, CCl4, and CH3Br, and to estimate their emissions. Our observation showed that the average mixing ratios of the target ODS in the PRD region were 16.5%–92.5% lower compared with their reported levels in 2001 except for CFC-114, which basically remained at a constant level. Among the seven ODS, the average mixing ratio of CH3CCl3 declined most rapidly. The mixing ratios of the target ODS were higher in summer than in winter. Higher mixing ratios of the target ODS were observed in the two PRD urban background sites than the northern hemisphere background level, suggesting the existence of local emission sources. The spatial distribution indicated that the Foshan–Guangzhou–Dongguan–Shenzhen corridor area had the highest mixing ratios of the target ODS. Based on the CO-tracer ratio method, the estimated emissions of CFC-11, CFC-12, CFC-113, CFC-114, CH3Br, CH3CCl3 and CCl4 were 1.2, 0.8, 0.3, 0.2, 0.1, 0.1 and 0.4 kt/year, respectively. CFCs showed a very slow reduction in emission since 2008 in general, and the estimated emissions of CH3CCl3 and CCl4 gradually declined from the high value reported in 2004 while CH3Br kept the same level. The findings of this study can help to get a better understanding of the emissions status of ODS in the PRD region and provide valuable information for further reduction processes.

The Eastern Mediterranean/Middle East (EMME) region belongs to one of the most polluted and vulnerable to climate change related areas in the world. To monitor these changes, comprehensive set of measurements need to be conducted. Ground-level monitoring sites provide continuous measurements, yet their spatial coverage in EMME is very limited. Satellite data largely expand spatial coverage, however, retrieval accuracy over arid regions with bright surface background, mixed with urban and industrial sources, remains challenging. In this study, we analyzed the agreement between aerosol optical depth (AOD) data from the Multi-Angle Implementation of Atmospheric Correction (MAIAC) algorithm at 1-km spatial resolution and corresponding ground-based Aerosol Robotic Network (AERONET) measurements, using data from September 2019 to October 2022 in Tel Aviv, Israel. We identified all overestimation and underestimation MAIAC AOD measurements, relative to AERONET, and used multiwavelength polarization lidar observations of vertical aerosol profiles to characterize these conditions. Our findings suggest that under clear atmospheric conditions (AOD¡0.12), MAIAC overestimation prevails, while under dusty (AOD¿0.3), and partially cloudy conditions, MAIAC underestimation prevails. We found that dust component (high particle depolarization ratio, and low Angstrom exponent) is often presented in cases of underestimation, while a single layer overestimation cases typically related to anthropogenic pollution. The two-layers overestimation cases tend to have marine aerosols at the bottom and mixed pollution sources at the top. Our study highlights the importance of studying the different layering conditions that largely bias the MAIAC AOD retrieval accuracy. This knowledge is highly important since AOD is widely used as input variable in numerous modeling studies and air quality applications and rarely prepossessed for such a bias.

This study reports black carbon (BC) characteristics and climate effects for a 22-month period during 2018–2020 at a receptor location in the eastern Indo-Gangetic Plains (IGP). The overall averaged BC mass concentration was 7.8 ± 4.7 μg m−3, and the nighttime average (9.1 ± 6.1 μg m−3) was nearly double that of the daytime (5.8 ± 3.5 μg m−3). BC was most enhanced during winter, with mean concentration (14.3 ± 3.8 μg m−3) higher by 4 times as compared to summer. A two-component mixing model, frequency distribution of the Angstrom exponent, and a simultaneous increase in brown carbon (BrC) absorption coefficient suggested that this enhancement was mostly due to the biomass burning (BB) fraction of BC. CALIPSO-derived products showed that the extinction coefficient was highest at 0.62 ± 0.31 km−1 in winter and lowest at 0.12 ± 0.05 km−1 in summer. Backscatter plots and particle depolarization ratios indicated presence of spherical dust particles during summer and smoke plumes during post-monsoon and winter. Concentration-weighted trajectories (CWTs) helped in quantifying significant contributions of the IGP outflow to BC, BC-BB and BrC absorption. Finally, a large direct radiative forcing of the atmosphere by BC (37 ± 22 W m−2) was estimated via the radiative transfer model SBDART, with an associated atmospheric heating rate of 1.02 K d−1.

Per- and polyfluoroalkyl substances (PFASs), also known as “forever chemicals” received significant attention during recent years due to their environmental persistence and emerging evidence on their toxicity to humans. In this work we present the first measurements of PFASs in inhalable fraction of airborne particles PM2.5 (particulate matter that has a diameter ≤2.5 μm) in Brazil collected during Covid restriction period. Three PFASs that included perfluorooctanesulfonic acid (PFOS), a restricted by Stockholm convention perfluorooctanoic acid (PFOA), and 6:2 fluorotelomer sulfonate (6:2 FTS) were detected at concentrations up to 0.3 pg/m3. These values do not include uncertainties associated with potential adsorption of gas phase PFASs on the filters but may be lower than those generally occurring at Curitiba, Brazil due to an abrupt reduction in industrial activities and a major decrease in the use of transport during Covid lockdown. Although current air quality regulations do not set inhalable limits for PFASs, there is a concern that these substances can accumulate in human body.The detection of 6:2 FTS in PM2.5 samples is a cause for concern due to its persistence in the atmosphere and emerging evidence that FTS could have health effects comparable with those of PFOA and PFOS. Multiple pollution sources of PFAS in Curitiba were considered based on airmass trajectories and wind roses.Our results raise the question of whether the observed PFOS in Curitiba is linked to sulfluramid, a pesticide that is permitted for use in Brazil.

Brown carbon (BrC) not only has a light-absorbing ability affecting the global radiation balance and also posing adverse health effects by catalyzing the generation of reactive oxygen species (ROS). In this work, six representative megacities in China including Beijing, Harbin, Xi'an, Chengdu, Guangzhou, and Wuhan were selected to determine the seasonal difference of molecular structures and oxidative potential (OP) levels in BrC samples. Average OP concentration levels show a distinct seasonal difference with higher values in winter (0.41 ± 0.29 nmol H2O2 equivalent μg−1) than that in summer (0.27 ± 0.14 nmol H2O2 equivalent μg−1), attributed to the differences in source contributions that characterized by molecular structures of BrC with Fourier Transform-Infrared Spectroscopy (FT-IR). Quinones that contain aromatic functional group (with wavelengths 1640 cm−1 for C-C and 1385 cm−1 for C-O) can catalyze ROS production, while organic nitrogen-containing (C−ONO2) compounds can promote oxidative activity. These components exhibit a similar trend with higher abundances in winter than in summer. Using Positive Matrix Factorization (PMF) coupled with Artificial Neural Network (ANN)-Multilayer Perceptron (MLP) models, the average contribution of secondary formation source to OP in winter (26.3%) is lower than that in summer (43.1%). However, a reverse trend is seen for the combustion sources (i.e., biomass burning and coal combustion), while their contributions in winter (56.7%) are much higher those in summer (32.1%). In addition, the contribution of biomass-burning to OP is only resolved in winter (an average of 35.6%), reflecting the biomass fuel is the major sponsor to the seasonal OP levels. The findings of this study provide a basis for formulating effective policies to control the adverse effects of OP to atmospheric environment and human health in China.

The accurate estimation of fine particulate matter (PM2.5) is significant for both environmental protection and health assessment. However, the sparsity of monitoring stations poses a challenge to provide continuous and large-scale PM2.5 monitoring data. The extensive coverage and continuous spatial distribution of satellite remote sensing products make them popular for estimating ground-level PM2.5 concentrations through inversion modeling. Although aerosol optical thickness (AOD) is commonly utilized for modeling PM2.5 concentrations, achieving accurate and comprehensive PM2.5 estimation remains a significant challenge. One of the main limitations is the random missing data in AOD. In this study, we propose a two-stage model that combines satellite remote sensing and ground monitoring data to achieve AOD filling and PM2.5 estimations in Beijing-Tianjin-Hebei region. In the first stage, the daily full-coverage AOD was filled by the Light Gradient Boosting Machine (Light-GBM), and achieved a superior performance (R2: 0.93, RMSE: 0.043). In the second stage, a spatio-temporal feature extraction model for PM2.5 concentration estimation was designed based on graph neural network (GNN), namely the spatio-temporal estimation model (ST-GAT). Finally, the ST-GAT obtained the performance of R2 = 0.88, RMSE = 12.66 μg/m3, and MAE = 8.66 μg/m3 on five-fold cross-validation, and the results showed that the method could provide reliable full-coverage PM2.5 estimation.

Low-cost air quality monitors are growing in popularity among both researchers and community members to understand variability in pollutant concentrations. Several studies have produced calibration approaches for these sensors for ambient air. These calibrations have been shown to depend primarily on relative humidity, particle size distribution, and particle composition, which may be different in indoor environments. However, despite the fact that most people spend the majority of their time indoors, little is known about the accuracy of commonly used devices indoors. This stems from the fact that calibration data for sensors operating in indoor environments are rare. In this study, we sought to evaluate the accuracy of the raw data from PurpleAir fine particulate matter monitors and for published calibration approaches that vary in complexity, ranging from simply applying linear corrections to those requiring co-locating a filter sample for correction with a gravimetric concentration during a baseline visit. Our data includes PurpleAir devices that were co-located in each home with a gravimetric sample for 1-week periods (265 samples from 151 homes). Weekly-averaged gravimetric concentrations ranged between the limit of detection (3 μg/m3) and 330 μg/m3. We found a strong correlation between the PurpleAir monitor and the gravimetric concentration (R > 0.91) using internal calibrations provided by the manufacturer. However, the PurpleAir data substantially overestimated indoor concentrations compared to the gravimetric concentration (mean bias error ≥ 23.6 μg/m3 using internal calibrations provided by the manufacturer). Calibrations based on ambient air data maintained high correlations (R ≥ 0.92) and substantially reduced bias (e.g. mean bias error = 10.1 μg/m3 using a US-wide calibration approach). Using a gravimetric sample from a baseline visit to calibrate data for later visits led to an improvement over the internal calibrations, but performed worse than the simpler calibration approaches based on ambient air pollution data. Furthermore, calibrations based on ambient air pollution data performed best when weekly-averaged concentrations did not exceed 30 μg/m3, likely because the majority of the data used to train these models were below this concentration.

Climate change may aggravate air pollution through altering emissions, ventilation, chemical production, and deposition. Under a warming climate, persistent weather patterns are likely to increase in both number and intensity, yet their implications on future air quality have been less explored. Here we use ground-level observations of air pollutants and meteorological reanalysis dataset to explore how persistence of weather conditions would affect extremes of wintertime PM2.5 and summertime O3 in China. Associated changes in the shapes of their distributions are discussed also with contrasting weather conditions. As air stagnation days persist, median summertime O3 significantly increases, with 0.07, 0.12 and 0.19 standard deviation per day (about 1.97, 3.12 and 4.63 ppb per day) for the Beijing-Tianjin-Hebei (BTH), Yangtze River Delta (YRD) and Pearl River Delta (PRD) regions, respectively. As high temperature days continue, significant increases in median (about 0.31 ppb per day) and 90th percentile (about 0.78 ppb per day) of summertime O3 is found only in the YRD region, although the highest probability of O3 extreme (90th percentile) is identified on the last day of four-day high temperature events for both the BTH and YRD regions. In contrast, persistent stagnation causes a significant increase in the 90th percentile of PM2.5 of about 17.87 and 10.88 μg/m3 per day for BTH and YRD regions, rather than the median. Stagnation events lasting for five, four and five days are the best indicators for PM2.5 extreme (90th percentile) in the BTH, YRD and PRD regions, respectively. Analysis on contrasting monthly weather conditions suggests that summertime O3 extreme is amplified by higher mean daily maximum air temperature (T) in the BTH region and co-occurrences of high T and stagnation in the YRD region, while wintertime PM2.5 extreme is significantly amplified by stronger stagnation. These results suggest that megacities with relatively high emissions are more vulnerable to a hotter and more stable future.